Cas no 14970-71-9 (Dithionic acid)
Dithionic acid structure
Product Name:Dithionic acid
Dithionic acid Chemical and Physical Properties
Names and Identifiers
-
- Dithionic acid
- sodium dithionate
- H2S2O6
- 1,4-dihydrido-2,2,3,3-tetraoxido-1,4-dioxy-2,3-disulfy-[4]catena
- 14970-71-9
- DTXSID50164368
- Q2410244
- [(HO)(O)2SS(O)2(OH)]
- bis(hydroxidodioxidosulfur)(S--S)
- 9MP5KH5623
- hypodisulfuric acid
- UNII-9MP5KH5623
- CHEBI:29208
-
- Inchi： 1S/H2O6S2/c1-7(2,3)8(4,5)6/h(H,1,2,3)(H,4,5,6)
- InChI Key： RMGVZKRVHHSUIM-UHFFFAOYSA-N
- SMILES： S(=O)(=O)(O)S(=O)(=O)O
Computed Properties
- Exact Mass: 161.92926
- Monoisotopic Mass: 161.92928013g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.8
- Topological Polar Surface Area: 126Ų
Experimental Properties
- PSA: 108.74
Dithionic acid Related Literature
-
1. I.—The oxidation of sulphurous acid to dithionic acid by metallic oxidesH. C. H. Carpenter J. Chem. Soc. Trans. 1902 81 1
-
2. XXVIII.—Formation of dithionic acid by the oxidation of sulphurous acid with potassium permanganateThomas S. Dymond,Frank Hughes J. Chem. Soc. Trans. 1897 71 314
-
3. 210. The formation of dithionate by the oxidation of sulphurous acid and sulphitesHenry Bassett,Alan J. Henry J. Chem. Soc. 1935 914
-
4. A study of the rate of inversion of sucrose in aqueous solutions of some strongly dissociated acids: primary kinetic salt effects and acidity constantsA. D. Pethybridge J. Chem. Soc. A 1969 1345
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5. Proceedings of the Chemical Society, Vol. 17, No. 242
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